Cas no 2229682-05-5 (2-Oxohept-4-enoic acid)
2-Oxohept-4-enoic acid is a versatile α-keto acid featuring a seven-carbon chain with a double bond at the 4-position and a reactive 2-oxo group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules via nucleophilic addition or condensation reactions. Its unsaturated backbone allows for further functionalization, such as hydrogenation or Michael additions, enhancing its utility in fine chemical and pharmaceutical applications. The compound’s reactivity is advantageous in the synthesis of heterocycles or as a precursor for biologically active compounds. Its well-defined chemical properties ensure reproducibility in research and industrial processes.
2-Oxohept-4-enoic acid structure
Product Name:2-Oxohept-4-enoic acid
CAS No:2229682-05-5
MF:C7H10O3
MW:142.152502536774
CID:5791561
PubChem ID:89978102
Update Time:2025-06-07
2-Oxohept-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-oxohept-4-enoic acid
- 2229682-05-5
- SCHEMBL15484952
- EN300-1764530
- 2-Oxohept-4-enoic acid
-
- Inchi: 1S/C7H10O3/c1-2-3-4-5-6(8)7(9)10/h3-4H,2,5H2,1H3,(H,9,10)/b4-3+
- InChI Key: MEDXLEFGOHMACU-ONEGZZNKSA-N
- SMILES: O=C(C(=O)O)C/C=C/CC
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54.4Ų
2-Oxohept-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764530-1g |
2-oxohept-4-enoic acid |
2229682-05-5 | 1g |
$871.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-5g |
2-oxohept-4-enoic acid |
2229682-05-5 | 5g |
$2525.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-10g |
2-oxohept-4-enoic acid |
2229682-05-5 | 10g |
$3746.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-0.05g |
2-oxohept-4-enoic acid |
2229682-05-5 | 0.05g |
$732.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-0.1g |
2-oxohept-4-enoic acid |
2229682-05-5 | 0.1g |
$767.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-0.25g |
2-oxohept-4-enoic acid |
2229682-05-5 | 0.25g |
$801.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-0.5g |
2-oxohept-4-enoic acid |
2229682-05-5 | 0.5g |
$836.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-1.0g |
2-oxohept-4-enoic acid |
2229682-05-5 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1764530-2.5g |
2-oxohept-4-enoic acid |
2229682-05-5 | 2.5g |
$1707.0 | 2023-09-20 | ||
| Enamine | EN300-1764530-5.0g |
2-oxohept-4-enoic acid |
2229682-05-5 | 5g |
$2525.0 | 2023-05-26 |
2-Oxohept-4-enoic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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